Cas no 1537731-82-0 (3-(1,3-thiazol-2-yl)methylmorpholine)

• Product Name: 3-(1,3-thiazol-2-yl)methylmorpholine
• CAS No: 1537731-82-0
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5939748
• PubChem ID: 83443200
• Update Time: 2025-05-20

3-(1,3-thiazol-2-yl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(2-thiazolylmethyl)-
• 3-(1,3-thiazol-2-yl)methylmorpholine
• 3-[(1,3-thiazol-2-yl)methyl]morpholine
• EN300-1296318
• 1537731-82-0
• 3-(1,3-THIAZOL-2-YLMETHYL)MORPHOLINE

• Inchi： 1S/C8H12N2OS/c1-3-11-6-7(9-1)5-8-10-2-4-12-8/h2,4,7,9H,1,3,5-6H2
• InChI Key： JXYXKMATFUPELX-UHFFFAOYSA-N
• SMILES： N1CCOCC1CC1=NC=CS1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 300.5±17.0 °C(Predicted)
• pka: 8.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1,3-thiazol-2-yl)methylmorpholine

Introduction to 3-(1,3-thiazol-2-yl)methylmorpholine (CAS No: 1537731-82-0)

3-(1,3-thiazol-2-yl)methylmorpholine, a compound with the CAS number 1537731-82-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a thiazole moiety. The thiazole group, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatility in chemical reactions and biological activities.

The synthesis of 3-(1,3-thiazol-2-yl)methylmorpholine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The compound's structure allows for a wide range of applications in drug design and material science due to its ability to form hydrogen bonds and participate in various stereochemical interactions.

Recent studies have highlighted the potential of 3-(1,3-thiazol-2-yl)methylmorpholine in the development of new pharmaceutical agents. For instance, researchers have explored its role as a building block for creating bioactive molecules with anti-inflammatory and antioxidant properties. The compound's ability to modulate cellular pathways makes it a promising candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, CAS No: 1537731-82-0 has also been investigated for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors.

The latest research on 3-(1,3-thiazol-2-yl)methylmorpholine has focused on optimizing its synthesis to improve yield and reduce environmental impact. Green chemistry approaches, such as using solvent-free conditions or enzymatic catalysis, have been employed to enhance the sustainability of the production process.

In conclusion, CAS No: 1537731-82-0, or 3-(1,3-thiazol-2-yl)methylmorpholine, stands out as a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations in medicine and materials science.